Cyclopentyl ((3-(thiophen-3-yl)pyrazin-2-yl)methyl)carbamate

• IUPAC Name: cyclopentyl N-[(3-thiophen-3-ylpyrazin-2-yl)methyl]carbamate
• InChI: InChI=1S/C15H17N3O2S/c19-15(20-12-3-1-2-4-12)18-9-13-14(17-7-6-16-13)11-5-8-21-10-11/h5-8,10,12H,1-4,9H2,(H,18,19)
• InChI Key: MROBHQRELRYXKP-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)OC(=O)NCC2=NC=CN=C2C3=CSC=C3
• Molecular Formula: C15H17N3O2S
• Molecular Weight: 303.4 g/mol

Description

Pyrazine is a heterocyclic aromatic organic compound with the chemical formula C4H4N2. Thiophene is a five-membered ring compound consisting of four carbon atoms and a sulfur atom. Carbamates are organic compounds derived from carbamic acid and have a functional group that includes a carbonyl (a carbon atom double-bonded to an oxygen atom) and an amine NH2.

Synthesis Analysis

The synthesis of pyrazine compounds often involves the reaction of 1,4-dicarbonyl compounds with phosphorus pentasulfide. Thiophene derivatives can be synthesized through various methods, including the Gewald reaction, Paal–Knorr synthesis, Fiesselmann synthesis, and Hinsberg synthesis.

Molecular Structure Analysis

The molecular structure of pyrazine consists of a six-membered ring with two nitrogen atoms opposite each other. Thiophene has a five-membered ring with one sulfur atom. The carbamate group includes a carbonyl group and an amine.

Chemical Reactions Analysis

Pyrazine compounds can undergo a variety of chemical reactions, including reactions with amines, alcohols, and acids. Thiophene derivatives can participate in electrophilic aromatic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of these compounds can vary widely depending on their specific structure and functional groups. For example, some pyrazine derivatives are solid at room temperature, while others are liquid.

Mechanism of Action

The mechanism of action of these compounds can vary widely depending on their specific structure and functional groups. Some pyrazine derivatives have been found to inhibit the protein tyrosine phosphatases pathway, which is involved in cell proliferation, diversity, migration, and metabolism.

Safety and Hazards

The safety and hazards associated with these compounds can vary widely depending on their specific structure and functional groups. Some pyrazine derivatives are nontoxic to human cells.

Future Directions

The future directions for research into these compounds could include further exploration of their potential biological activities, such as their anticancer, anti-inflammatory, antimicrobial, antihypertensive, and anti-atherosclerotic properties. Additionally, their potential use in the treatment of tuberculosis could be explored further.